Cas no 55776-81-3 (2-(4-ethylphenyl)-3-methylbutanoic acid)

• Product Name: 2-(4-ethylphenyl)-3-methylbutanoic acid
• CAS No: 55776-81-3
• Molecular Formula: C₁₃H₁₈O₂
• Molecular Weight: 206.280824184418
• CID: 5928975
• PubChem ID: 12604021

2-(4-ethylphenyl)-3-methylbutanoic acid Properties

Names and Identifiers

• Benzeneacetic acid, 4-ethyl-α-(1-methylethyl)-
• EN300-1846581
• 55776-81-3
• 2-(4-ethylphenyl)-3-methylbutanoic acid
• CS-0273460
• AKOS011833119

• InChIKey： WXVTZCWCYKHTTD-UHFFFAOYSA-N
• Inchi： 1S/C13H18O2/c1-4-10-5-7-11(8-6-10)12(9(2)3)13(14)15/h5-9,12H,4H2,1-3H3,(H,14,15)
• SMILES： C1(C(C(C)C)C(O)=O)=CC=C(CC)C=C1

Computed Properties

• Exact Mass: 206.130679813g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 206.130679813g/mol
• Heavy Atom Count: 15
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 319.6±11.0 °C(Predicted)
• pka: 4.35±0.10(Predicted)
• Density: 1.029±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids